![molecular formula C19H12ClN3 B6591258 2-Chloro-4-(naphthyl-2-yl)-6-phenyl-1,3,5-triazine CAS No. 1342819-12-8](/img/structure/B6591258.png)
2-Chloro-4-(naphthyl-2-yl)-6-phenyl-1,3,5-triazine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2-Chloro-4-(naphthyl-2-yl)-6-phenyl-1,3,5-triazine (CNPT) is a heterocyclic compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound belongs to the family of triazine derivatives, which are widely used as building blocks in the synthesis of various organic compounds.
Mechanism of Action
The mechanism of action of 2-Chloro-4-(naphthyl-2-yl)-6-phenyl-1,3,5-triazine is not fully understood, but it is believed to act by inhibiting the activity of certain enzymes involved in cell division and proliferation. It has also been suggested that 2-Chloro-4-(naphthyl-2-yl)-6-phenyl-1,3,5-triazine induces apoptosis (programmed cell death) in cancer cells, which is an important mechanism for the treatment of cancer.
Biochemical and Physiological Effects:
2-Chloro-4-(naphthyl-2-yl)-6-phenyl-1,3,5-triazine has been found to exhibit several biochemical and physiological effects, including the inhibition of DNA synthesis and cell proliferation, induction of apoptosis, and inhibition of angiogenesis (the formation of new blood vessels). It has also been shown to modulate the activity of certain signaling pathways involved in cancer progression.
Advantages and Limitations for Lab Experiments
One of the main advantages of 2-Chloro-4-(naphthyl-2-yl)-6-phenyl-1,3,5-triazine is its potent anticancer activity, which makes it a valuable tool for studying cancer biology and developing new cancer therapies. However, like any other chemical compound, 2-Chloro-4-(naphthyl-2-yl)-6-phenyl-1,3,5-triazine has certain limitations, such as its low solubility in water and its potential toxicity to normal cells.
Future Directions
There are several future directions for research on 2-Chloro-4-(naphthyl-2-yl)-6-phenyl-1,3,5-triazine, including:
1. Development of new synthesis methods to improve the yield and purity of 2-Chloro-4-(naphthyl-2-yl)-6-phenyl-1,3,5-triazine.
2. Investigation of the molecular mechanisms underlying the anticancer activity of 2-Chloro-4-(naphthyl-2-yl)-6-phenyl-1,3,5-triazine.
3. Evaluation of the potential of 2-Chloro-4-(naphthyl-2-yl)-6-phenyl-1,3,5-triazine as a lead compound for the development of new anticancer drugs.
4. Study of the pharmacokinetics and pharmacodynamics of 2-Chloro-4-(naphthyl-2-yl)-6-phenyl-1,3,5-triazine in animal models.
5. Exploration of the potential applications of 2-Chloro-4-(naphthyl-2-yl)-6-phenyl-1,3,5-triazine in other fields such as agrochemicals and materials science.
In conclusion, 2-Chloro-4-(naphthyl-2-yl)-6-phenyl-1,3,5-triazine is a promising compound with potential applications in various fields, particularly in the development of new cancer therapies. Further research is needed to fully understand the mechanism of action and potential applications of this compound.
Synthesis Methods
There are several methods for the synthesis of 2-Chloro-4-(naphthyl-2-yl)-6-phenyl-1,3,5-triazine, but the most commonly used method is the reaction of 2-chloro-4,6-diphenyl-1,3,5-triazine with 2-naphthol in the presence of a base such as potassium carbonate. The reaction takes place under reflux conditions in a suitable solvent such as dimethylformamide.
Scientific Research Applications
2-Chloro-4-(naphthyl-2-yl)-6-phenyl-1,3,5-triazine has been extensively studied for its potential applications in various fields such as pharmaceuticals, agrochemicals, and materials science. In the pharmaceutical industry, 2-Chloro-4-(naphthyl-2-yl)-6-phenyl-1,3,5-triazine has been found to exhibit potent anticancer activity against a wide range of cancer cell lines. It has also been shown to possess antimicrobial, antifungal, and antiviral activities.
properties
IUPAC Name |
2-chloro-4-naphthalen-2-yl-6-phenyl-1,3,5-triazine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H12ClN3/c20-19-22-17(14-7-2-1-3-8-14)21-18(23-19)16-11-10-13-6-4-5-9-15(13)12-16/h1-12H |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KTTRHLOWOKRRKS-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)C2=NC(=NC(=N2)Cl)C3=CC4=CC=CC=C4C=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H12ClN3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
317.8 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-Chloro-4-(naphthalen-2-yl)-6-phenyl-1,3,5-triazine | |
CAS RN |
1342819-12-8 |
Source
|
Record name | 2-chloro-4-(naphthalen-2-yl)-6-phenyl-1,3,5-triazine | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.